Cas no 832077-13-1 (Benzonitrile, 2-(methylazo)-)

Benzonitrile, 2-(methylazo)- structure
Product name:Benzonitrile, 2-(methylazo)-
Benzonitrile, 2-(methylazo)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-(methylazo)-
- 2-(methyldiazenyl)benzonitrile
- 832077-13-1
- DTXSID00464289
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- Inchi: InChI=1S/C8H7N3/c1-10-11-8-5-3-2-4-7(8)6-9/h2-5H,1H3
- InChI Key: KVEAPXCJYAIRAE-UHFFFAOYSA-N
- SMILES: CN=NC1=CC=CC=C1C#N
Computed Properties
- Exact Mass: 145.063997236g/mol
- Monoisotopic Mass: 145.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.5Ų
Benzonitrile, 2-(methylazo)- Related Literature
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Ying Zhang,Daniel W. Armstrong Analyst, 2011,136, 2931-2940
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Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
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Xia Tong,Yves L. Dory,Martin Lepage,Yue Zhao Chem. Commun., 2013,49, 90-92
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Christian R. Samanamu,Elena N. Zamora,Leslie A. Lesikar,Jean-Luc Montchamp,Anne F. Richards CrystEngComm, 2008,10, 1372-1378
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
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Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
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